1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate

• Molecular Formula: C10H11N3O4S-2
• Molecular Weight: 269.28 g/mol
• IUPAC Name: (3-pyrazol-1-ylphenyl)methanamine;sulfate
• InChI: InChI=1S/C10H11N3.H2O4S/c11-8-9-3-1-4-10(7-9)13-6-2-5-12-13;1-5(2,3)4/h1-7H,8,11H2;(H2,1,2,3,4)/p-2
• InChI Key: VEAONFPPDABHCW-UHFFFAOYSA-L
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CC=N2)CN.[O-]S(=O)(=O)[O-]

Description

1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate is an organic compound that features a pyrazole ring attached to a phenyl group, which is further connected to a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by the cyclocondensation of acetylenic ketones with hydrazines in ethanol.

Attachment of the phenyl group: The pyrazole ring is then reacted with a phenyl derivative under suitable conditions to form the desired structure.

Introduction of the methanamine group:

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: 1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The methanamine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Various halogenating agents and catalysts can be employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: It may be investigated for its therapeutic potential in treating various diseases.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins in biological systems.

Pathways Involved: It can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

• N-Methyl-1-[3-(1H-pyrazol-1-yl)phenyl]methanamine hydrochloride
• [3-(1H-Pyrazol-1-yl)phenyl]methanol

Uniqueness: 1-[3-(1H-pyrazol-1-yl)phenyl]methanamine sulfate is unique due to its specific structural features, which confer distinct chemical and biological properties compared to similar compounds .